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Compound of Interest

Compound Name: 2-Bromo-4-cyclobutylpyridine
CAS No.: 1086381-55-6
Cat. No.: B3375249
Get Quote
. J

Part 1: Executive Safety Directive

STOP AND READ: Before handling 2-Bromo-4-cyclobutylpyridine for disposal, you must
acknowledge that this compound represents a dual-hazard class: it is a halogenated organic
and a pyridine derivative. Improper disposal can lead to the release of toxic hydrogen bromide
(HBr) gas during incineration or contamination of non-halogenated waste streams, significantly
increasing disposal costs.

Immediate Safety Profile

o Primary Risks: Acute toxicity (Oral/Dermal), Skin/Eye Irritation, Potential Flammability.[1]
« Critical Segregation Rule: Must be segregated into Halogenated Organic Waste.[2]
» Prohibited Actions:

o DO NOT pour down the drain (Strictly prohibited by EPA/RCRA).

o DO NOT mix with strong oxidizers (Risk of exothermic reaction).
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o DO NOT mix with non-halogenated solvents (Contaminates the entire container, forcing
expensive halogenated treatment).

Part 2: Waste Characterization & Regulatory Logic

To dispose of this chemical compliantly, you must classify it according to the Resource
Conservation and Recovery Act (RCRA) and local regulations.

RCRA Classification

2-Bromo-4-cyclobutylpyridine is not specifically listed on the EPA's "P-list" or "U-list" (unlike
parent Pyridine, U196). Therefore, it is classified based on its characteristics:

o Operational
Characteristic Status RCRA Code L
Implication

. If liquid with FP <
o Likely (Check Flash N
Ignitability D001 60°C (140°F), itis

Point)
DO001.

Note: While D038
applies to Pyridine,
o ) derivatives must be
Toxicity Potential (TCLP) D038* )
evaluated. If it leaches
pyridine >5.0 mg/L, it

carries this code.

Pyridines are basic

but rarely meet pH >
Corrosivity Unlikely N/A 12.5 threshold for

D002 unless in

solution.

CRITICAL: Presence

of Bromine mandates
Halogen Content CONFIRMED N/A

"Halogenated"

treatment.
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The "Halogen Rule"

Waste vendors charge significantly more to incinerate halogenated waste because it requires
scrubbers to neutralize acid gases (like HBr) generated during combustion.

o Threshold: Typically, if a waste stream contains >1,000 ppm (0.1%) halogens, it is classified
as halogenated.

e Action: 2-Bromo-4-cyclobutylpyridine is ~37% Bromine by weight. It is always
Halogenated Waste.

Part 3: Step-by-Step Disposal Protocols
Scenario A: Routine Bench Waste (Reaction
Mixtures/Mother Liquors)

Context: Disposal of reaction solvents containing the compound.

Select Container: Use a chemically compatible container (HDPE Plastic or Amber Glass).
Avoid metal cans due to potential corrosion from free halogens over time.

Segregate: Pour into the Halogenated Solvent waste stream.

o Common Compatible Solvents: Dichloromethane (DCM), Chloroform, Dichloroethane.

Labeling:

o Tag must read: "Hazardous Waste - Flammable, Toxic, Halogenated."

o List constituents: "Dichloromethane (95%), 2-Bromo-4-cyclobutylpyridine (5%)."

Closure: Cap tightly. Do not leave funnels in the bottle.

Scenario B: Pure Substance Disposal (Expired/Surplus
Stock)

Context: Disposal of a vial or bottle of pure 2-Bromo-4-cyclobutylpyridine.
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o Do Not Empty: If the material is in a secure, original vial, leave it in that vial.
e Overpack: Place the vial inside a larger, clear plastic bag (secondary containment).

e Lab Pack: This item is best suited for a "Lab Pack" drum (a drum filled with small, compatible

containers packed in vermiculite).

e Inventory: Add to your Lab Pack inventory sheet as:
o Chemical Name: 2-Bromo-4-cyclobutylpyridine.
o Hazards: Toxic, Irritant.[1][3][4]

o Physical State: Liquid/Solid (verify specific lot).

Scenario C: Spill Cleanup Workflow

Context: Accidental release on the bench or floor.
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Spill Detected

Assess Volume & Location
(>100mL or Outside Hood?)

Yes (Major Spill) \No (Minor Spill)

Don PPE:
Nitrile Gloves (Double), Goggles, Lab Coat

Evacuate & Call EHS

Contain with Absorbent Pads
(Create Dike)

'

Apply Absorbent (Vermiculite/Sand)
Do NOT use Oxidizers

Scoop into Wide-Mouth Jar

Label: 'Debris from [Chemical Name] Spill’

Wash Area with Soap & Water
Collect Rinsate as Haz Waste

Click to download full resolution via product page

Figure 1: Decision logic for spill response. Note that for pyridine derivatives, ventilation is
critical due to odor and toxicity.

Part 4: Waste Stream Decision Logic

Use this logic flow to determine exactly where your waste container goes.
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Figure 2: Waste segregation decision tree. The presence of the bromine atom forces the entire
mixture into the Halogenated Waste stream.

Part 5: Operational Data Table

Property

Value/Guidance

Relevance to Disposal

Molecular Formula

C9H10BrN

Contains Nitrogen and
Bromine (NOx and HBr
potential).[1][3]

Physical State

Liquid or Low-Melting Solid

Requires leak-proof secondary

containment.

Water Solubility

Low / Insoluble

Do not attempt to dilute with

water for disposal.

Incompatibility

Strong Oxidizers, Strong Acids

Store away from Nitric Acid or
Peroxides to prevent

fire/explosion in waste storage.

EPA Waste Code

D001 (If Ignitable), D038
(Check TCLP)

Used for regulatory reporting
(Manifesting).

Destruction Method

Incineration with Scrubber

Must be burned at >1000°C

with acid gas scrubbing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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